Cas no 1326810-47-2 (4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-47-2
• MF: C₁₇H₂₀N₄O₈
• MW: 408.362704277039
• MDL: MFCD19706311
• CID: 4694609
• Update Time: 2025-06-08

4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CCN1CCC2(CC1)OCC(N2C(=O)C1=CC(=CC(=C1)[N+]([O-])=O)[N+]([O-])=O)C(O)=O

• MDL： MFCD19706311
• Inchi： 1S/C17H20N4O8/c1-2-18-5-3-17(4-6-18)19(14(10-29-17)16(23)24)15(22)11-7-12(20(25)26)9-13(8-11)21(27)28/h7-9,14H,2-6,10H2,1H3,(H,23,24)
• InChI Key： PJTGLRNCMMTYRW-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])=O)C21CCN(CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 660
• Topological Polar Surface Area: 162

Additional information on 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-47-2)

4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-47-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of multiple functional groups, including carboxylic acid, dinitrobenzoyl, and ethyl moieties. These features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is particularly noteworthy due to its spirocyclic framework, which is a common motif in natural products and synthetic compounds with diverse biological activities. The spirocyclic structure provides enhanced conformational rigidity and stability, which can be advantageous in drug design by improving pharmacokinetic properties and reducing metabolic degradation.

The presence of the dinitrobenzoyl group in the molecule is a key feature that contributes to its biological activity. Dinitrobenzoyl derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. Recent research has shown that compounds containing this moiety can modulate various signaling pathways involved in inflammation and cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that dinitrobenzoyl derivatives can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cancer cell survival.

The carboxylic acid group in 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is another important functional group that influences its biological activity and physicochemical properties. Carboxylic acids are known for their ability to form hydrogen bonds and participate in various biological interactions, such as binding to receptors or enzymes. In drug development, carboxylic acids are often used to improve the solubility and bioavailability of compounds, making them more suitable for therapeutic applications.

The ethyl substituent on the spirocyclic ring adds further complexity to the molecule and can affect its lipophilicity and overall pharmacological profile. Lipophilic groups like ethyl can enhance the ability of a compound to cross cell membranes and reach its target site of action. This property is particularly important for drugs that need to penetrate tissues or cells to exert their therapeutic effects.

In terms of synthetic chemistry, the preparation of 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically starts with the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization steps to introduce the dinitrobenzoyl and carboxylic acid groups. Recent advances in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for large-scale pharmaceutical applications.

Clinical studies on 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are still in their early stages, but preliminary results are promising. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects in animal models of inflammatory diseases such as arthritis and colitis. Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as a novel anticancer agent.

The safety profile of 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is also an important consideration for its development as a therapeutic agent. Toxicological studies have indicated that this compound has a favorable safety margin when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 4-(3,5-Dinitrobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-47-2) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and multifunctional nature make it an attractive candidate for further investigation in both academic research and pharmaceutical development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes in various medical conditions.